Cas no 6344-46-3 (methyl 2,3,6-tri-O-benzoylhexopyranoside)
6344-46-3 structure
Product Name:methyl 2,3,6-tri-O-benzoylhexopyranoside
CAS No:6344-46-3
MF:C28H26O9
MW:506.500648975372
CID:1652114
Update Time:2023-03-25
methyl 2,3,6-tri-O-benzoylhexopyranoside Chemical and Physical Properties
Names and Identifiers
-
- methyl 2,3,6-tri-O-benzoylhexopyranoside
-
- Inchi: 1S/C28H26O9/c1-33-28-24(37-27(32)20-15-9-4-10-16-20)23(36-26(31)19-13-7-3-8-14-19)22(29)21(35-28)17-34-25(30)18-11-5-2-6-12-18/h2-16,21-24,28-29H,17H2,1H3
- InChI Key: WXFFEILSURAFKL-UHFFFAOYSA-N
- SMILES: COC1OC(COC(C2C=CC=CC=2)=O)C(O)C(OC(C2C=CC=CC=2)=O)C1OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 506.158
- Monoisotopic Mass: 506.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 37
- Rotatable Bond Count: 11
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.35
- Boiling Point: 666.2°C at 760 mmHg
- Flash Point: 220.3°C
- Refractive Index: 1.616
- PSA: 117.59000
- LogP: 3.02680
methyl 2,3,6-tri-O-benzoylhexopyranoside Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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